Cas no 1632296-25-3 ((R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride)

• Product Name: (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride
• CAS No: 1632296-25-3
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD11520440
• CID: 3163929
• PubChem ID: 86280369
• Update Time: 2025-10-14

(R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride
• (3R)-3-amino-4-(3-bromophenyl)butanoic acid;hydrochloride
• (R)-3-Amino-4-(3-bromophenyl)-butyric acid-HCl
• 1632296-25-3
• (3R)-3-amino-4-(3-bromophenyl)butanoic acid hydrochloride
• (R)-3-Amino-4-(3-bromophenyl)butanoicacidhydrochloride
• AKOS024465085
• EN300-7422050
• MFCD11520440
• FD10275
• BS-50182
• Benzenebutanoic acid, beta-amino-3-bromo-, hydrochloride (1:1), (betaR)-

• MDL： MFCD11520440
• Inchi： 1S/C10H12BrNO2.ClH/c11-8-3-1-2-7(4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m1./s1
• InChI Key： OWNVEWYNSXDFOL-SBSPUUFOSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 292.98182g/mol
• Monoisotopic Mass: 292.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride

Comprehensive Overview of (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride (CAS No. 1632296-25-3)

(R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride (CAS No. 1632296-25-3) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of amino acid derivatives, specifically featuring a bromophenyl group, which enhances its reactivity and utility in synthetic chemistry. The hydrochloride salt form improves its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The compound's chiral center at the 3-amino position is of particular interest to researchers studying enantioselective synthesis and drug development. Enantiomers often exhibit different biological activities, and the (R)-configuration of this compound may offer distinct advantages in therapeutic applications. Recent studies have explored its role as a building block for peptide mimetics and small molecule inhibitors, which are critical in targeting specific enzymes or receptors.

In the context of current research trends, (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride aligns with the growing demand for precision medicine and personalized therapeutics. Researchers are increasingly focusing on chiral compounds to develop drugs with fewer side effects and higher efficacy. This compound's brominated aromatic ring also makes it a candidate for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From a structural perspective, the compound's butanoic acid backbone provides flexibility for further functionalization, enabling the creation of diverse derivatives. Its hydrochloride salt form ensures better handling and storage, addressing common challenges in chemical logistics. These features make it a valuable tool for medicinal chemists and process chemists alike.

The synthesis of (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride typically involves asymmetric hydrogenation or enzymatic resolution, methods that are widely discussed in organic chemistry forums. Its CAS No. 1632296-25-3 serves as a unique identifier, facilitating accurate searches in chemical databases and patent literature. This is particularly relevant for researchers looking to avoid generic compounds and focus on high-purity, specialty chemicals.

In summary, (R)-3-Amino-4-(3-bromophenyl)butanoic acid hydrochloride (CAS No. 1632296-25-3) is a versatile and highly specialized compound with broad applications in drug discovery, catalysis, and material science. Its unique chiral and brominated features position it as a key player in advancing cutting-edge research and innovative therapies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in academic and industrial settings.